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Compound of Interest

Compound Name: Carinatone

Cat. No.: B2793588 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Brassica carinata

(Ethiopian Mustard) extracts as a natural pesticide. The information compiled herein is based

on current scientific literature and is intended to guide research and development in the field of

biopesticides.

Introduction
Brassica carinata is an oilseed crop that has garnered significant interest for its potential in

biofuel production and as a source of natural pesticides.[1][2] The pesticidal properties of B.

carinata are primarily attributed to its high concentration of glucosinolates, which are sulfur-

containing secondary metabolites.[2] When the plant tissue is damaged, the enzyme

myrosinase hydrolyzes these glucosinolates to produce volatile and bioactive compounds,

predominantly isothiocyanates. These compounds have demonstrated a broad spectrum of

activity against various pests and pathogens.

The mechanism of action of B. carinata extracts is twofold. The oil fraction can act physically by

forming a film on insects, leading to suffocation by blocking spiracles and reducing gas

exchange.[1] The chemical action is derived from the bioactive compounds in both the oil and

the defatted seed meal, which can exhibit deterrent, antifeedant, and lethal effects on pests.[1]
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Data Presentation: Efficacy of Brassica carinata
Extracts
Quantitative data on the direct insecticidal efficacy of Brassica carinata extracts in terms of

LC50 (lethal concentration for 50% of the population) or LD50 (lethal dose for 50% of the

population) against a wide range of agricultural insect pests is limited in publicly available

literature. However, studies on its application in biofumigation and against other pathogens, as

well as research on closely related Brassica species, provide valuable insights into its potential.

Table 1: Efficacy of Brassica carinata Pellets (BioFence) against Phytophthora cinnamomi

Parameter 15°C 20°C 25°C

EC50 (mg/plate) for

Mycelial Growth

Inhibition

4.8 6.2 7.5

EC50 (mg/plate) for

Chlamydospore

Germination Inhibition

5.3 7.1 8.9

EC50 (mg/plate) for

Zoospore Germination

Inhibition

3.9 5.8 6.8

Lethal Dose

(mg/plate)
24 24 24

Data extracted from a study on the efficacy of a commercial B. carinata pellet formulation

(BioFence) against a plant pathogen. While not an insect, this data demonstrates a clear dose-

dependent and temperature-influenced efficacy.

Table 2: Insecticidal Activity of Other Brassica Species and Their Bioactive Compounds
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Brassica
Species/Comp
ound

Pest Species Bioassay Type Efficacy Metric Value

Brassica juncea

(Indian Mustard)

Oil

Cydia pomonella

(Codling Moth)

Diet

Incorporation
LC50 422 ppm

Brassica juncea

(Indian Mustard)

Oil

Dendrolimus pini

(Pine-tree

Lappet)

Diet

Incorporation
LC50 11,740 ppm

Brassica juncea

(Indian Mustard)

Oil

Spodoptera

exigua (Beet

Armyworm)

Diet

Incorporation
LC50 11,660 ppm

Brassica juncea

Seed Meal

Aedes aegypti

(Yellow Fever

Mosquito) Larvae

Aqueous

Exposure (72h)
LC50

0.05 g/120 mL

dH2O

Sinapis alba

(White Mustard)

Seed Meal

Aedes aegypti

Larvae

Aqueous

Exposure (72h)
LC50

0.08 g/120 mL

dH2O

Benzyl

isothiocyanate

Aedes aegypti

Larvae

Aqueous

Exposure (24h)
LC50 5.29 ppm

Allyl

isothiocyanate

Aedes aegypti

Larvae

Aqueous

Exposure (24h)
LC50 19.35 ppm

This table provides context for the potential insecticidal activity of B. carinata by showing the

efficacy of related species and their primary bioactive compounds against various insect pests.

Signaling Pathways and Mode of Action
The primary mode of action of isothiocyanates (ITCs), the main bioactive compounds in B.

carinata extracts, involves the disruption of cellular functions in insects. One of the key

mechanisms is the depletion of glutathione (GSH), a critical antioxidant, through the

mercapturic acid detoxification pathway.
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This diagram illustrates the primary detoxification pathway for isothiocyanates in insects. The

conjugation of ITCs with glutathione, catalyzed by glutathione S-transferases (GSTs), leads to

the depletion of the cellular GSH pool. This results in increased oxidative stress and can

ultimately lead to cell death.

Experimental Protocols
The following are detailed protocols for the preparation and evaluation of Brassica carinata

extracts for their pesticidal activity.

Preparation of Brassica carinata Extracts
4.1.1. Solvent Extraction of B. carinata Seed Oil

This protocol is for obtaining the oil fraction, which contains lipophilic bioactive compounds.

Materials:

Brassica carinata seeds

Grinder or mill

Soxhlet apparatus

Hexane (or other suitable non-polar solvent)

Rotary evaporator

Filter paper

Glassware (flasks, beakers)

Procedure:

Grind the B. carinata seeds to a fine powder to increase the surface area for extraction.

Accurately weigh the ground seed material and place it in a thimble.

Place the thimble in the main chamber of the Soxhlet extractor.
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Fill the distilling flask with hexane to about two-thirds of its volume.

Assemble the Soxhlet apparatus and heat the solvent. The solvent will vaporize,

condense, and drip into the chamber with the seed material, extracting the oil.

Continue the extraction for 6-8 hours, or until the solvent in the siphon tube runs clear.

After extraction, remove the solvent from the oil using a rotary evaporator under reduced

pressure.

The remaining substance is the crude B. carinata seed oil. Store in a dark, airtight

container at 4°C.

4.1.2. Preparation of Defatted Seed Meal Aqueous Extract

This protocol is for obtaining water-soluble bioactive compounds from the seed meal after oil

extraction.

Materials:

Defatted B. carinata seed meal (the residue from oil extraction)

Distilled water

Magnetic stirrer and stir bar

Centrifuge and centrifuge tubes

Cheesecloth or muslin cloth

Filter paper (e.g., Whatman No. 1)

Glassware (beakers, flasks)

Procedure:

Mix the defatted seed meal with distilled water in a 1:10 (w/v) ratio (e.g., 10 g of seed meal

in 100 mL of water).
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Stir the mixture on a magnetic stirrer for 24 hours at room temperature.

After 24 hours, filter the mixture through cheesecloth to remove the larger solid particles.

Centrifuge the filtrate at 5000 rpm for 15 minutes to pellet the remaining fine solids.

Decant the supernatant and filter it through Whatman No. 1 filter paper to obtain a clear

aqueous extract.

The resulting extract can be used directly or freeze-dried for long-term storage and

concentration calculations.

Bioassay Protocols
4.2.1. Contact Toxicity Bioassay (Leaf-Dip Method for Aphids)

This method is suitable for assessing the toxicity of the extract to sucking insects like aphids

(Myzus persicae).

Materials:

Brassica carinata extract (oil or aqueous)

Host plant leaves (e.g., cabbage, bell pepper)

Adult apterous (wingless) aphids

Petri dishes

Filter paper

Tween 80 or other suitable surfactant

Distilled water

Fine camel hair brush

Procedure:
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Prepare a series of dilutions of the B. carinata extract in distilled water. For oil extracts,

add a surfactant like Tween 80 (0.1%) to aid emulsification. A negative control (water +

surfactant) should also be prepared.

Dip host plant leaves into each test solution for 10-15 seconds with gentle agitation.

Allow the leaves to air dry completely.

Place a moist filter paper at the bottom of each petri dish and place one treated leaf in

each dish.

Using a fine camel hair brush, carefully transfer 10-20 adult aphids onto each treated leaf.

Seal the petri dishes with parafilm (with small perforations for ventilation) and incubate at

25 ± 2°C with a 16:8 h (L:D) photoperiod.

Assess aphid mortality at 24, 48, and 72 hours post-treatment. Aphids that are unable to

move when prodded with the brush are considered dead.

Calculate the percentage mortality for each concentration and correct for control mortality

using Abbott's formula.

Use probit analysis to determine the LC50 value.

4.2.2. Ingestion Toxicity Bioassay (Diet Incorporation for Lepidopteran Larvae)

This method is suitable for assessing the toxicity of the extract to chewing insects like the

diamondback moth (Plutella xylostella) or the beet armyworm (Spodoptera exigua).

Materials:

B. carinata extract

Artificial diet for the target insect

Second or third instar larvae of the target insect

Multi-well insect rearing trays or small plastic cups
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Fine camel hair brush

Procedure:

Prepare a series of concentrations of the B. carinata extract.

Prepare the artificial diet according to the manufacturer's instructions. While the diet is still

liquid and has cooled to just above its solidifying point, incorporate the extract at the

desired concentrations. A control diet without the extract should also be prepared.

Dispense a small, equal amount of the treated diet into each well of the rearing trays or

into each plastic cup.

Allow the diet to solidify completely.

Using a fine camel hair brush, transfer one larva into each well or cup.

Cover the trays or cups and incubate at 25 ± 2°C with a 16:8 h (L:D) photoperiod.

Record larval mortality daily for 5-7 days.

Calculate the percentage mortality for each concentration and correct for control mortality.

Determine the LC50 value using probit analysis.

4.2.3. Antifeedant Bioassay (Leaf Disc No-Choice Test)

This method assesses the deterrent effect of the extract on insect feeding.

Materials:

B. carinata extract

Host plant leaves (e.g., cabbage)

Cork borer or leaf punch

Petri dishes
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Filter paper

Larvae of the target insect (pre-starved for 2-4 hours)

Leaf area meter or scanner and image analysis software

Procedure:

Prepare different concentrations of the B. carinata extract.

Cut leaf discs of a uniform size (e.g., 2 cm diameter) from fresh host plant leaves.

Dip the leaf discs in the test solutions (and a control solution) for 10-15 seconds.

Allow the discs to air dry.

Place one treated leaf disc on a moist filter paper in a petri dish.

Introduce one pre-starved larva into each petri dish.

After 24 hours, remove the larva and measure the area of the leaf disc consumed using a

leaf area meter or by scanning the disc and using image analysis software.

Calculate the Antifeedant Index (AFI) using the formula: AFI (%) = [(C - T) / (C + T)] * 100,

where C is the area consumed in the control and T is the area consumed in the treatment.

Experimental and Logical Workflows
The following diagrams illustrate the workflows for preparing and testing Brassica carinata

extracts.
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Conclusion
Brassica carinata extracts, rich in glucosinolates and their hydrolysis products, present a

promising avenue for the development of natural pesticides. Both the oil and defatted seed

meal fractions possess bioactive properties that can be harnessed for pest management. The

protocols outlined in these notes provide a foundation for researchers to prepare and evaluate

the efficacy of B. carinata extracts. Further research is warranted to isolate and identify the full

spectrum of active compounds, elucidate their precise modes of action on a wider range of

insect pests, and to conduct field trials to validate their effectiveness under agricultural

conditions. The development of stable and effective formulations will be crucial for the

successful commercialization of B. carinata-based biopesticides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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